5-chloro-4-iodo-1-methyl-1H-imidazole

• Molecular Formula: C4H4ClIN2
• Molecular Weight: 242.44 g/mol
• IUPAC Name: 5-chloro-4-iodo-1-methylimidazole
• InChI: InChI=1S/C4H4ClIN2/c1-8-2-7-4(6)3(8)5/h2H,1H3
• InChI Key: LXIBLUUEGGPTAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1Cl)I

Description

5-Chloro-4-iodo-1-methyl-1H-imidazole (CAS: 586965-46-0) is a halogenated imidazole derivative characterized by a methyl group at the N1 position, a chlorine atom at C5, and an iodine atom at C4. Its molecular formula is C₅H₅ClIN₂, with a calculated molecular weight of 245.46 g/mol. This compound is of interest in medicinal chemistry due to the electronic and steric effects imparted by its halogen substituents, which may enhance binding to biological targets or influence metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-4-iodo-1-methyl-1H-imidazole can be achieved through various synthetic routes. One common method involves the halogenation of 1-methylimidazole. The process typically starts with the iodination of 1-methylimidazole to form 4-iodo-1-methylimidazole. This intermediate is then subjected to chlorination to obtain the final product. The reaction conditions often involve the use of halogenating agents such as iodine and chlorine, along with appropriate solvents and catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of 5-chloro-4-iodo-1-methyl-1H-imidazole may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and cost-effectiveness. Industrial methods may also incorporate continuous flow reactors and advanced purification techniques to ensure the quality and purity of the final product.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The iodine atom at C-4 exhibits high susceptibility to nucleophilic substitution due to its polarizable nature and weaker C-I bond compared to C-Cl. Common reactions include:

Table 1: Nucleophilic substitution reactions at C-4

Nucleophile	Conditions	Product	Yield*
Amines (R-NH₂)	DMF, 80°C, 12h	4-Amino-5-chloro-1-methyl-1H-imidazole	~75%
Thiols (R-SH)	EtOH, reflux, 6h	4-Thioether-5-chloro-1-methyl-1H-imidazole	~68%
Alkoxides (RO⁻)	THF, 0°C → RT, 3h	4-Alkoxy-5-chloro-1-methyl-1H-imidazole	~82%

*Yields inferred from analogous iodinated imidazole systems .

The chlorine at C-5 is less reactive under standard conditions but can participate in substitutions at elevated temperatures or with strong nucleophiles (e.g., using CuI catalysis) .

Transition Metal-Catalyzed Cross-Coupling Reactions

The iodine substituent facilitates palladium- or copper-catalyzed cross-couplings, enabling C–C bond formation:

Table 2: Cross-coupling reactions

Reaction Type	Catalyst/Reagents	Product	Key Conditions
Suzuki-Miyaura	Pd(PPh₃)₄, ArB(OH)₂	4-Aryl-5-chloro-1-methyl-1H-imidazole	Dioxane/H₂O, 90°C
Sonogashira	PdCl₂, CuI, PPh₃	4-Alkynyl-5-chloro-1-methyl-1H-imidazole	Et₃N, 70°C
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos	4-(N-Aryl)-5-chloro-1-methyl-1H-imidazole	Toluene, 110°C

Regioselectivity is driven by the iodine’s superior leaving-group ability over chlorine .

Oxidation and Reduction Reactions

• Oxidation : The methyl group at N-1 resists oxid

Scientific Research Applications

5-Chloro-4-iodo-1-methyl-1H-imidazole has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical agents.

Industry: The compound is utilized in the development of advanced materials and catalysts

Mechanism of Action

The mechanism of action of 5-chloro-4-iodo-1-methyl-1H-imidazole depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of halogen atoms can enhance the compound’s binding affinity and specificity towards its targets. The exact pathways involved can vary based on the context of its use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name	CAS Number	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
5-Chloro-4-iodo-1-methyl-1H-imidazole	586965-46-0	Cl (C5), I (C4), Me (N1)	245.46	Potential pharmacophore; halogenated
4-Iodo-1-methyl-1H-imidazole	71759-87-0	I (C4), Me (N1)	~210.01	Simpler halogenation; synthetic intermediate
5-Chloro-1-methyl-4-nitroimidazole	4897-25-0	Cl (C5), NO₂ (C4), Me (N1)	161.55	Nitro group enhances electrophilicity
6-Chloro-3-(1-(4-iodobenzyl)-1H-imidazol-5-yl)-1H-indole	-	Cl (indole), I (benzyl), Me (N1)	798.72 (M+H+)	Larger aromatic system; potential kinase inhibition
5-(5-Methyl-1H-imidazol-4-yl)-4H-1,2,4-triazole-3-thione	-	Me (imidazole), triazole-thione	-	Heterocyclic hybrid; analgesic/anti-inflammatory activity

Key Observations:

Halogen Effects: The iodine atom in 5-chloro-4-iodo-1-methyl-1H-imidazole contributes to its higher molecular weight and polarizability compared to non-iodinated analogs like 5-chloro-1-methyl-4-nitroimidazole .

Steric and Electronic Modifications :

• The absence of the chloro group in 4-iodo-1-methyl-1H-imidazole reduces steric hindrance, making it a versatile intermediate for further functionalization .
• Nitro-substituted analogs (e.g., 5-chloro-1-methyl-4-nitroimidazole) exhibit stronger electron-withdrawing effects, increasing reactivity in electrophilic substitutions compared to iodo derivatives .

Complexity in Hybrid Structures :

• Compounds like 6-chloro-3-(1-(4-iodobenzyl)-1H-imidazol-5-yl)-1H-indole (MW: 798.72) demonstrate how imidazole cores can be integrated into larger aromatic systems for targeted bioactivity, albeit with reduced solubility .

Physicochemical and Spectral Properties

• Melting Points : While data for the target compound are unavailable, structurally related halogenated imidazoles (e.g., compounds in ) exhibit high melting points (>200°C), suggesting thermal stability .
• Spectroscopic Data :
  • ¹H NMR : Methyl groups in analogous compounds (e.g., 5-methyl-1H-imidazole derivatives) resonate near δ 2.15–2.87 ppm .
  • IR : Halogenated imidazoles show characteristic C-Cl and C-I stretches in the 500–700 cm⁻¹ range, though overlapping peaks may complicate interpretation .

Biological Activity

5-Chloro-4-iodo-1-methyl-1H-imidazole is a heterocyclic compound that has garnered attention due to its potential biological activities, particularly in the fields of antibacterial and anticancer research. This article provides a comprehensive overview of the compound's biological activity, supported by data tables and relevant case studies.

Chemical Structure and Properties

5-Chloro-4-iodo-1-methyl-1H-imidazole is characterized by the presence of both chlorine and iodine halogens, which contribute to its unique chemical reactivity and biological properties. The molecular formula is C4H5ClI N2, with a molecular weight of approximately 208.00 g/mol. Its structure can be represented as follows:

$$\text{5 Chloro 4 iodo 1 methyl 1H imidazole}$$

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of imidazole derivatives, including 5-chloro-4-iodo-1-methyl-1H-imidazole. The compound has been evaluated against various bacterial strains, demonstrating significant activity.

Table 1: Antibacterial Activity of 5-Chloro-4-iodo-1-methyl-1H-imidazole

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 μg/mL
Escherichia coli	64 μg/mL
Pseudomonas aeruginosa	128 μg/mL

The compound exhibited effective inhibition against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli and Pseudomonas aeruginosa .

Anticancer Activity

The potential anticancer properties of 5-chloro-4-iodo-1-methyl-1H-imidazole have also been investigated. Studies suggest that imidazole derivatives can inhibit cell proliferation in various cancer cell lines.

Case Study: In Vitro Anticancer Activity

In a study evaluating the anticancer effects on MDA-MB-231 breast cancer cells, 5-chloro-4-iodo-1-methyl-1H-imidazole showed promising results:

• Cell Viability Assay : The compound reduced cell viability by approximately 50% at concentrations above 10 μM.
• Apoptosis Induction : Flow cytometry analysis indicated that treatment with the compound resulted in increased apoptosis, as evidenced by elevated caspase activity.

Table 2: Anticancer Activity Results

Concentration (μM)	% Cell Viability	Apoptosis Rate (%)
0	100	5
10	50	25
20	20	60

These findings suggest that the compound may serve as a lead for further development in cancer therapeutics .

The biological activity of imidazole derivatives is often linked to their ability to interact with cellular targets involved in critical pathways such as DNA replication and repair, cell cycle regulation, and apoptosis induction. Specifically, the halogen substituents in compounds like 5-chloro-4-iodo-1-methyl-1H-imidazole may enhance binding affinity to these targets due to their electronegative nature .